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Compound of Interest

Compound Name: Cyjohnphos

Cat. No.: B1301957

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cyjohnphos, a bulky and electron-
rich monodentate biarylphosphine ligand. It details the chemical properties, applications in
catalysis, and specific experimental protocols for its use in key cross-coupling reactions.

Core Chemical Information

Cyjohnphos, also known by its systematic name 2-(Dicyclohexylphosphino)biphenyl, is a
widely used ligand in organic synthesis, particularly in palladium-catalyzed cross-coupling
reactions.[1] Its structural features, specifically the bulky dicyclohexylphosphino group and the
biphenyl backbone, contribute to its effectiveness in promoting challenging coupling reactions.
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Property Value Reference
CAS Number 247940-06-3 [1][21[3]
Molecular Formula C24H31P [1]
Molecular Weight 350.49 g/mol [1]

2-

(Dicyclohexylphosphino)biphe

Synonyms nyl, (2-
Biphenyl)dicyclohexylphosphin
e, Cyclohexyl JohnPhos

White to off-white powder or

Appearance
crystals
Melting Point 102-106 °C
ClCCcC(CCl)P(C2cccecee2)e
SMILES

3cccec3-c4cceccd

Chemical Structure:

Applications in Catalysis

Cyjohnphos is a prominent member of the Buchwald phosphine ligands, which are renowned
for their ability to facilitate a wide range of palladium-catalyzed cross-coupling reactions. These
reactions are fundamental in the synthesis of pharmaceuticals, agrochemicals, and advanced
materials. The primary applications of Cyjohnphos are in the Suzuki-Miyaura coupling and the
Buchwald-Hartwig amination.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds,
typically between an aryl or vinyl halide and an organoboron compound. The use of bulky,
electron-rich ligands like Cyjohnphos is crucial for the coupling of challenging substrates, such
as sterically hindered reactants and unreactive aryl chlorides.

Catalytic Cycle for Suzuki-Miyaura Coupling:
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The following diagram illustrates the generally accepted catalytic cycle for the Suzuki-Miyaura
reaction, where 'L’ represents the Cyjohnphos ligand.
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen
bonds, enabling the synthesis of arylamines from aryl halides or pseudohalides and primary or
secondary amines. Cyjohnphos has demonstrated high efficacy in these reactions, particularly
with sterically demanding amines.[2]

Catalytic Cycle for Buchwald-Hartwig Amination:

The diagram below outlines the catalytic cycle for the Buchwald-Hartwig amination, with 'L’
representing the Cyjohnphos ligand.
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Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Quantitative Data

The performance of Cyjohnphos as a ligand in the Buchwald-Hartwig amination has been
evaluated with various amines. The following table summarizes the yields obtained in the
coupling of bromobenzene with different heterocyclic amines, comparing Cyjohnphos with
other common phosphine ligands.

Table 1: Comparison of Ligand Performance in the Buchwald-Hartwig Amination of

Bromobenzene[2]
Entry Amine Ligand Yield (%)
1 Carbazole CyJohnPhos 86
2 Diphenylamine CyJohnPhos 85
3 Phenoxazine CyJohnPhos >99
4 Phenothiazine CyJohnPhos 92

9,9-dimethyl-9,10-
5 ) o CyJohnPhos 93
dihydroacridine

Reaction conditions: Bromobenzene, amine, palladium precatalyst, ligand, and base in a
suitable solvent.

Experimental Protocols

The following are representative experimental protocols for palladium-catalyzed cross-coupling
reactions that can be adapted for the use of Cyjohnphos.

General Procedure for Suzuki-Miyaura Coupling of an
Aryl Chloride

This protocol is a general guideline and may require optimization for specific substrates.

Experimental Workflow:
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Caption: General experimental workflow for a Suzuki-Miyaura coupling reaction.
Methodology:

» Reaction Setup: In a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen),
combine the palladium source (e.g., Pd(OAc)z2, 1-2 mol%), Cyjohnphos (1.2-2.4 mol%), a
base (e.g., KsPOa, 2-3 equivalents), the aryl chloride (1.0 equivalent), and the arylboronic
acid (1.2-1.5 equivalents).

e Solvent Addition: Add a suitable anhydrous solvent (e.g., toluene, dioxane, or THF).

e Degassing: Degas the reaction mixture by bubbling argon through the solution for 10-15
minutes or by three freeze-pump-thaw cycles.

o Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and stir until the
reaction is complete, as monitored by TLC, GC, or LC-MS.

o Work-up: Cool the reaction to room temperature and quench with water. Extract the aqueous
layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with
brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

« Purification: Purify the crude product by flash column chromatography on silica gel.

General Procedure for Buchwald-Hartwig Amination of
an Aryl Bromide

This protocol is a general guideline and may require optimization for specific substrates.

Experimental Workflow:
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Caption: General experimental workflow for a Buchwald-Hartwig amination reaction.

Methodology:

» Reaction Setup: To a dried Schlenk tube, add the palladium precatalyst (e.g., Pdz(dba)s, 1-2
mol%), Cyjohnphos (2-4 mol%), and a strong, non-nucleophilic base (e.g., NaOtBu or
K3POa, 1.2-2.0 equivalents).

o Reagent Addition: Add the aryl bromide (1.0 equivalent) and the amine (1.1-1.5 equivalents)
to the tube.

e Solvent Addition: Add an anhydrous solvent (e.g., toluene or dioxane).

e Degassing: Seal the tube and degas the mixture.

» Reaction: Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) with
stirring for the required time (monitored by TLC, GC, or LC-MS).

o Work-up: After cooling to room temperature, dilute the reaction mixture with a suitable
organic solvent and filter through a pad of Celite. Concentrate the filtrate under reduced
pressure.

« Purification: Purify the residue by flash column chromatography to afford the desired
arylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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